Cas no 330-83-6 (4-Fluorodiphenylamine)

4-Fluorodiphenylamine Properties

Names and Identifiers

• Benzenamine,4-fluoro-N-phenyl-
• 4-Fluorodiphenylamine
• 4-fluoro-N-phenylaniline
• C12H10FN
• 4-fluoranyl-N-phenyl-aniline
• 4-fluoro-N-phenylbenzenamine
• N-(4-Fluorophenyl)aniline
• N-phenyl-4-fluoroaniline
• N-(4-Fluorophenyl)-N-phenylamine
• RBWCFTJQRDTIBX-UHFFFAOYSA-N
• AM20040185
• DTXSID60379047
• T72312
• CS-0156100
• 4-fluorophenylaniline
• SCHEMBL904596
• AKOS006229194
• PS-8457
• Benzenamine, 4-fluoro-N-phenyl-
• 4-fluoro-N-phenyl-aniline
• F0630
• p-fluordiphenylamin
• A821610
• SY050870
• 330-83-6
• MFCD01318538
• +Expand

• MDL： MFCD01318538
• InChIKey： RBWCFTJQRDTIBX-UHFFFAOYSA-N
• Inchi： InChI=1S/C12H10FN/c13-10-6-8-12(9-7-10)14-11-4-2-1-3-5-11/h1-9,14H
• SMILES： C1=CC=C(C=C1)NC2=CC=C(C=C2)F

Computed Properties

• Exact Mass: 187.08000
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 2
• Monoisotopic Mass: 187.08
• Heavy Atom Count: 14
• Complexity: 158
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: nothing
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 12A^2

Experimental Properties

• LogP: 3.64230
• PSA: 12.03000
• Boiling Point: 166°C/17mmHg(lit.)
• Melting Point: 36.0 to 40.0 deg-C
• Vapor Pressure: 0.0±0.6 mmHg at 25°C
• Flash Point: 130.5±22.6 ºC,
• Solubility: Almost insoluble (0.036 g/l) (25 º C),
• Color/Form: Not available
• Solubility: Not available
• Density: 1.172±0.06 g/cm3 (20 ºC 760 Torr),

Related Categories

• Solvents and Organic Chemicals Organic Compounds Amines/Sulfonamides